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Compound of Interest

Compound Name: UNC9975

Cat. No.: B15579073

For researchers, scientists, and drug development professionals, a steadfast commitment to
safety is paramount to the integrity of scientific discovery. The proper disposal of laboratory
chemicals is a critical component of this commitment. UNC9975, a potent and biased
dopamine D2 receptor (D2R) agonist used in neurological research, requires meticulous
handling and disposal due to its biological activity.[1][2][3][4]

While a specific, official Safety Data Sheet (SDS) with disposal instructions for UNC9975 is not
readily available in public resources, established protocols for the disposal of potent,
biologically active compounds provide a clear and necessary framework for its safe
management. The cornerstone of this framework is the absolute prohibition of discarding
hazardous chemicals like UNC9975 down the drain or in regular trash.[5][6] Such actions can
lead to significant, far-reaching consequences for both public health and the environment.

This guide provides essential, step-by-step procedural information for the safe disposal of
UNC9975, grounded in best practices for hazardous chemical waste management. Adherence
to these guidelines, in strict consultation with your institution's Environmental Health and Safety
(EHS) department, is imperative.

Hazard Profile and Chemical Data

Given the absence of a specific SDS, the following table summarizes key information for
UNC9975, which is critical for safe handling and risk assessment.
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Property

Data

Source(s)

Chemical Name

7-{4-[4-(2,3-
dichlorophenyl)-1,4-diazepan-
1-yllbutoxy}-1,2,3,4-tetrahydro-
1,8-naphthyridin-2-one

[7]

CAS Number 1354030-19-5 [2][7]
Molecular Formula C23H28CI2N402 [7]
Molecular Weight 463.40 g/mol [1107]

Biological Activity

A potent, B-arrestin-biased
dopamine D2 receptor (D2R)
agonist with antipsychotic-like
activity.[1][3][4] An analog of
aripiprazole.[7][8]

[LIE31[4107108]

Primary Hazard

Potent, biologically active
compound. Expected to
primarily affect the nervous
system. Avoid direct contact,

inhalation, and ingestion.

[3]41(6]

Environmental Hazard

As a biologically active
compound, it may be harmful
to aquatic life and ecosystems
if released into the

environment.[6]

[6]

Storage (Pure Form)

-20°C for long-term storage

(months to years).[1][7]

[1](7]

Storage (In Solvent)

-80°C for up to one year.[1]

[1]

Experimental Protocols for Safe Disposal

The following protocols provide detailed methodologies for the safe segregation,

containerization, and disposal of waste contaminated with UNC9975.
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Personal Protective Equipment (PPE)

Before handling UNC9975 in any form (solid or solution), all personnel must wear the
appropriate PPE to minimize exposure.[6][9]

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A fully fastened laboratory coat.

Waste Segregation and Containerization

Proper segregation of waste contaminated with UNC9975 is critical. All waste must be collected
as hazardous chemical waste and disposed of through your institution's EHS department.[5][6]

a. Solid Waste Disposal

o Description: Includes non-sharp, disposable items contaminated with UNC9975, such as
gloves, weigh boats, bench paper, and pipette tips.

e Procedure:

o Designate a specific, compatible hazardous waste container with a securely fitting lid.[5][6]
Glass or plastic reagent bottles are generally recommended.[5]

o Line the container with a compatible chemical waste bag if appropriate and recommended
by your EHS department.

o Place all contaminated solid waste directly into this container.

o Keep the container closed at all times except when adding waste.[6]

o Store the container in a designated satellite accumulation area within the laboratory.[6]
b. Liquid Waste Disposal

o Description: Includes solutions containing UNC9975, such as experimental remainders, and
the initial rinsates from decontaminating reusable labware.
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e Procedure:

o Designate a leak-proof, compatible waste container (glass or plastic) with a screw-top lid
for all liquid waste.[5]

o Never mix incompatible waste streams.[6]
o Collect all UNC9975-contaminated liquids in this container.

o Keep the container securely closed when not in use and store it in secondary containment
to prevent spills.

o Crucially, never pour UNC9975 solutions down the sink.[6]
c. Chemically Contaminated Sharps Disposal

o Description: Includes any sharp object that has come into contact with UNC9975, such as
needles, syringes, scalpels, or contaminated glass pipettes.

e Procedure:

o Place all chemically contaminated sharps immediately into a designated, puncture-
resistant sharps container.[5][10][11]

o The container must be specifically labeled for "Chemically Contaminated Sharps" or as
directed by your EHS department.[5]

o Do not overfill the sharps container; seal it when it is approximately two-thirds full.[5]

o Submit the sealed container for disposal through the EHS department.[5]

Labeling of Waste Containers

Accurate and clear labeling is a regulatory requirement and essential for safety.
» Immediately label every waste container with the words "Hazardous Waste."[6]

o Clearly identify the contents, including the full chemical name "UNC9975" (do not use
abbreviations).[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Arisugacin_F.pdf
https://www.benchchem.com/product/b15579073?utm_src=pdf-body
https://www.benchchem.com/product/b15579073?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Arisugacin_F.pdf
https://www.benchchem.com/product/b15579073?utm_src=pdf-body
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.flinnsci.com/api/library/Download/9b1c5817def945ce95e731b211fd73d7
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Arisugacin_F.pdf
https://www.benchchem.com/product/b15579073?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Arisugacin_F.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e List all other components of the waste, including solvents and their approximate
percentages.

 Indicate the date when waste was first added to the container.[6]

Disposal of Unused or Expired Compound

Unused or expired UNC9975 solid compound must be disposed of as hazardous chemical
waste.

o Dispose of the material in its original container if possible.[6]
o Ensure the container is securely sealed and properly labeled.

e Place the container in the designated solid hazardous waste stream for pickup by EHS.

Decontamination of Surfaces and Reusable Labware

o Work Surfaces: After completing work, decontaminate all surfaces (e.g., benchtops, fume
hood sash) with a suitable cleaning agent. All cleaning materials (e.g., wipes, absorbent
pads) must be disposed of as solid hazardous waste.[9]

e Reusable Labware: Glassware should be decontaminated before standard washing. Soak
the labware in a suitable solvent or cleaning solution capable of solubilizing UNC9975. The
initial rinsate from this decontamination must be collected as liquid hazardous waste.[9]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of waste
generated from laboratory activities involving UNC9975.
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Caption: Logical workflow for the proper segregation and disposal of UNC9975 waste.
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Disclaimer: This document provides guidance based on general laboratory safety principles. It
is not a substitute for a formal Safety Data Sheet. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols and to
ensure full compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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